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Compound of Interest

Diethyl 2-
Compound Name:
chlorobenzylphosphonate

cat. No.: B1338560

An In-depth Technical Guide to the Structure Elucidation of Diethyl 2-
chlorobenzylphosphonate

This guide provides a comprehensive overview of the analytical methodologies and
spectroscopic data interpretation required for the complete structure elucidation of Diethyl 2-
chlorobenzylphosphonate. Tailored for researchers, scientists, and professionals in drug
development, this document details the synthesis, purification, and in-depth spectroscopic
characterization of the target molecule.

Physicochemical Properties

Diethyl 2-chlorobenzylphosphonate is an organophosphorus compound whose structure is
confirmed through a combination of spectroscopic techniques. A summary of its key identifiers
and properties is presented below.
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Chemical Name

Diethyl (2-

chlorobenzyl)phosphonate

[1]

CAS Number 29074-98-4 [1][2]
Molecular Formula C11H16CIO3P [11[3]
Molecular Weight 262.67 g/mol [11[3]
Colorless to Almost Colorless
Appearance o
Clear Liquid
Purity >98.0% (GC)
diethyl (2-
IUPAC Name [1]
chlorobenzyl)phosphonate
GKGLKJIMZAVRUQO-
InChl Key [1]

UHFFFAOYSA-N

Synthesis of Diethyl 2-chlorobenzylphosphonate

The most common and efficient method for synthesizing benzylphosphonates is the Michaelis-

Arbuzov reaction.[4][5] This reaction involves the nucleophilic attack of a trialkyl phosphite,

such as triethyl phosphite, on an alkyl halide, in this case, 2-chlorobenzyl chloride.[5] The

reaction proceeds via a quasi-phosphonium salt intermediate, which then undergoes

dealkylation by the displaced chloride ion to yield the final phosphonate product and ethyl

chloride.[5]

Logical Workflow for Synthesis and Purification
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Reactants
(2-chlorobenzyl chloride, Triethyl phosphite)

1. Mix

Michaelis-Arbuzov Reaction

(Anhydrous Toluene, Reflux)

2. Heat

Reaction Monitoring
(TLC or GC)

3. Reaction Complete

Workup

(Cooling, Solvent Removal)

Crude Product

4. Isolate

Purification

(Vacuum Distillation or Column Chromatography)

5. Purify

@2-chIorobenzylphosphonate
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4 Synthesis & Purification A
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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